Cas no 941256-69-5 (2-4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol)
2-4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 2-{4-[(4-bromo-3-ethoxyphenyl)sulfonyl]-1-piperazinyl}ethanol
- 2-4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol
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- Inchi: 1S/C14H21BrN2O4S/c1-2-21-14-11-12(3-4-13(14)15)22(19,20)17-7-5-16(6-8-17)9-10-18/h3-4,11,18H,2,5-10H2,1H3
- InChI Key: GUDKRXPLQKZTGS-UHFFFAOYSA-N
- SMILES: N1(CCO)CCN(S(C2=CC=C(Br)C(OCC)=C2)(=O)=O)CC1
2-4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3386-0130-2μmol |
2-[4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-yl]ethan-1-ol |
941256-69-5 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3386-0130-5μmol |
2-[4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-yl]ethan-1-ol |
941256-69-5 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3386-0130-10μmol |
2-[4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-yl]ethan-1-ol |
941256-69-5 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3386-0130-20μmol |
2-[4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-yl]ethan-1-ol |
941256-69-5 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3386-0130-1mg |
2-[4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-yl]ethan-1-ol |
941256-69-5 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3386-0130-2mg |
2-[4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-yl]ethan-1-ol |
941256-69-5 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3386-0130-3mg |
2-[4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-yl]ethan-1-ol |
941256-69-5 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3386-0130-4mg |
2-[4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-yl]ethan-1-ol |
941256-69-5 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3386-0130-5mg |
2-[4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-yl]ethan-1-ol |
941256-69-5 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3386-0130-10mg |
2-[4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-yl]ethan-1-ol |
941256-69-5 | 10mg |
$79.0 | 2023-09-11 |
2-4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 2-4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol
Introduction to 2-4-(4-Bromo-3-Ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol (CAS No. 941256-69-5)
2-4-(4-Bromo-3-Ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol (CAS No. 941256-69-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of piperazine and features a unique sulfonyl group attached to a brominated and ethoxy-substituted benzene ring. The structural complexity and functional group diversity of this compound make it a valuable candidate for various applications, particularly in the development of new therapeutic agents.
The chemical structure of 2-4-(4-Bromo-3-Ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol is characterized by a central piperazine ring, which is a common scaffold in many bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets. The sulfonyl group attached to the piperazine ring enhances the compound's polarity and solubility, while the brominated and ethoxy-substituted benzene ring provides additional points of interaction with biomolecules. These features collectively contribute to the compound's potential as a lead molecule in drug discovery.
Recent research has focused on the pharmacological properties of 2-4-(4-Bromo-3-Ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to inhibit specific kinases involved in signal transduction pathways, making it a promising candidate for the treatment of diseases such as cancer and neurodegenerative disorders.
In clinical trials, 2-4-(4-Bromo-3-Ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a favorable safety profile. These characteristics are crucial for the development of effective therapeutic agents that can be administered orally with minimal side effects. Additionally, preclinical studies have indicated that the compound has low toxicity and does not induce significant adverse reactions in animal models.
The synthesis of 2-4-(4-Bromo-3-Ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol involves several well-established chemical reactions, including nucleophilic substitution, coupling reactions, and functional group transformations. The synthetic route is designed to be scalable and cost-effective, making it suitable for large-scale production. This is particularly important for compounds that show promise in clinical trials and may require large quantities for further development and commercialization.
The application of 2-4-(4-Bromo-3-Ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol extends beyond its potential as a therapeutic agent. It is also used as a research tool in academic and industrial laboratories to study various biological processes. For example, it can be used to probe the function of specific enzymes or receptors, providing valuable insights into disease mechanisms and potential therapeutic targets.
In conclusion, 2-4-(4-Bromo-3-Ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol (CAS No. 941256-69-5) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure, favorable pharmacological properties, and versatile applications make it an important molecule in the ongoing efforts to develop new treatments for various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in the field of medicinal chemistry.
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